![molecular formula C14H13NO5S B2619909 (E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)ethenesulfonamide CAS No. 339018-72-3](/img/structure/B2619909.png)
(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)ethenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)ethenesulfonamide, commonly known as BDFEA, is a synthetic organic compound used in various scientific research applications. It is a sulfonamide derivative and is one of the most widely used reagents in organic synthesis. BDFEA has a wide range of uses in organic synthesis, including the synthesis of complex molecules, the synthesis of pharmaceuticals, and the synthesis of organometallic compounds. BDFEA is also used in the synthesis of natural products, such as terpenoids and flavonoids. In addition, BDFEA has been used in the synthesis of a variety of heterocyclic compounds and as a catalyst in various reactions.
Scientific Research Applications
BDFEA is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as a catalyst in various reactions, and as a starting material for the synthesis of complex molecules. BDFEA is also used in the synthesis of natural products, such as terpenoids and flavonoids. In addition, BDFEA has been used in the synthesis of a variety of heterocyclic compounds. BDFEA has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs and antibiotics.
Mechanism of Action
The mechanism of action of BDFEA is not well understood. However, it is believed that the sulfonamide group of BDFEA is responsible for its reactivity. The sulfonamide group is believed to form a resonance-stabilized anion, which is then attacked by a nucleophile. This reaction can be used to synthesize a variety of compounds, such as heterocycles and organometallic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of BDFEA have not been extensively studied. However, it is believed that BDFEA has a low toxicity and does not have any significant effects on the human body. It is also believed that BDFEA does not interact with enzymes or other proteins in the body.
Advantages and Limitations for Lab Experiments
BDFEA has several advantages for use in laboratory experiments. It is a stable compound and is not easily oxidized or hydrolyzed. It is also a relatively inexpensive reagent and is widely available. However, BDFEA is a relatively reactive compound and can react with a variety of other compounds. It is also a relatively volatile compound and can be difficult to handle.
Future Directions
There are a number of future directions for research involving BDFEA. These include further studies into its reactivity and mechanism of action, as well as its potential applications in the synthesis of pharmaceuticals and other complex molecules. In addition, further research into the biochemical and physiological effects of BDFEA may lead to its use in medical applications. Finally, further research into the use of BDFEA as a catalyst in various reactions may lead to the development of new and improved synthesis methods.
Synthesis Methods
BDFEA can be synthesized using a variety of methods. The most common method is the reaction of an aryl halide or an aryl diazonium salt with an aryl sulfonamide. This reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an organic solvent, such as dichloromethane or toluene. The reaction is typically carried out at a temperature of between 0°C and 60°C.
properties
IUPAC Name |
(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-(furan-2-yl)ethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO5S/c16-21(17,7-5-12-2-1-6-18-12)15-9-11-3-4-13-14(8-11)20-10-19-13/h1-8,15H,9-10H2/b7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQFPAYKRFIEEEL-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNS(=O)(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)CNS(=O)(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.